Cas no 2580181-25-3 (3-3-(benzyloxy)-4-hydroxyphenyl-2-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: 3-3-(benzyloxy)-4-hydroxyphenyl-2-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 2580181-25-3
• MF: C₂₁H₂₅NO₆
• MW: 387.42630648613
• CID: 5658303
• PubChem ID: 165890692
• Update Time: 2025-05-24

3-3-(benzyloxy)-4-hydroxyphenyl-2-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-(benzyloxy)-4-hydroxyphenyl]-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• 2580181-25-3
• EN300-27718447
• 3-3-(benzyloxy)-4-hydroxyphenyl-2-{(tert-butoxy)carbonylamino}propanoic acid

• Inchi： 1S/C21H25NO6/c1-21(2,3)28-20(26)22-16(19(24)25)11-15-9-10-17(23)18(12-15)27-13-14-7-5-4-6-8-14/h4-10,12,16,23H,11,13H2,1-3H3,(H,22,26)(H,24,25)
• InChI Key： NBAGHMIZIYSTDI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1C=CC(=C(C=1)OCC1C=CC=CC=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 387.16818752g/mol
• Monoisotopic Mass: 387.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-(benzyloxy)-4-hydroxyphenyl-2-{(tert-butoxy)carbonylamino}propanoic acid

3-3-(benzyloxy)-4-hydroxyphenyl-2-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 2580181-25-3): A Comprehensive Overview

3-3-(benzyloxy)-4-hydroxyphenyl-2-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 2580181-25-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a benzyloxyphenyl propanoic acid derivative, is characterized by its unique structural features, including a benzyloxy group, a hydroxyl group, and a tert-butoxycarbonyl (Boc) protected amino group. These functional groups contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The benzyloxy group in the compound plays a crucial role in enhancing its solubility and stability, which are essential properties for drug candidates. The hydroxyl group, on the other hand, can participate in hydrogen bonding interactions, potentially improving the compound's binding affinity to target proteins. The tert-butoxycarbonyl (Boc) protecting group ensures that the amino group remains inactive during synthesis and can be selectively deprotected when needed, providing flexibility in chemical modifications.

Recent studies have explored the potential of 3-3-(benzyloxy)-4-hydroxyphenyl-2-{(tert-butoxy)carbonylamino}propanoic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate specific enzymes involved in the pathogenesis of these conditions, potentially offering new avenues for therapeutic intervention.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of 3-3-(benzyloxy)-4-hydroxyphenyl-2-{(tert-butoxy)carbonylamino}propanoic acid on beta-secretase (BACE1), an enzyme implicated in the production of amyloid-beta peptides, which are key contributors to Alzheimer's disease pathology. The results demonstrated that this compound effectively inhibited BACE1 activity, suggesting its potential as a lead molecule for developing novel Alzheimer's disease treatments.

Another area of interest is the compound's anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, including cardiovascular diseases and autoimmune disorders. Preliminary studies have indicated that 3-3-(benzyloxy)-4-hydroxyphenyl-2-{(tert-butoxy)carbonylamino}propanoic acid exhibits potent anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines and enzymes. This makes it a promising candidate for developing anti-inflammatory drugs with fewer side effects compared to existing treatments.

The synthesis of 3-3-(benzyloxy)-4-hydroxyphenyl-2-{(tert-butoxy)carbonylamino}propanoic acid involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. The process typically begins with the formation of the benzyloxyphenyl scaffold, followed by the introduction of the hydroxyl group and the Boc-protected amino group. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and selective oxidation methods, are often employed to achieve these transformations efficiently.

One of the challenges in synthesizing this compound is maintaining the stability of the Boc protecting group throughout the synthesis while ensuring that other functional groups remain intact. Researchers have developed various strategies to overcome these challenges, including using mild reaction conditions and employing protecting groups that can be selectively removed at specific stages of the synthesis.

In addition to its therapeutic potential, 3-3-(benzyloxy)-4-hydroxyphenyl-2-{(tert-butoxy)carbonylamino}propanoic acid has also been studied for its use as a building block in combinatorial chemistry and high-throughput screening (HTS) assays. Its versatile structure allows for easy modification and functionalization, making it an ideal starting point for generating libraries of compounds with diverse biological activities.

The pharmacokinetic properties of 3-3-(benzyloxy)-4-hydroxyphenyl-2-{(tert-butoxy)carbonylamino}propanoic acid have been extensively evaluated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring that the compound reaches its intended target site in sufficient concentrations to exert its therapeutic effects.

Clinical trials are currently underway to further investigate the safety and efficacy of 3-3-(benzyloxy)-4-hydroxyphenyl-2-{(tert-butoxy)carbonylamino}propanoic acid in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and ultimately bringing it to market as a novel therapeutic agent.

In conclusion, 3-3-(benzyloxy)-4-hydroxyphenyl-2-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 2580181-25-3) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting candidate for developing new treatments for neurodegenerative diseases, inflammatory disorders, and other chronic conditions. As research continues to uncover more about this compound's properties and mechanisms of action, it is likely to play an increasingly important role in advancing medical science and improving patient outcomes.